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Cat. No.: B8054949

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bicine, chemically known as N,N-bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent
first described by Good and his colleagues.[1][2][3] It is widely utilized in biochemistry,
molecular biology, and cell culture due to its effective buffering capacity in the physiological pH
range of 7.6 to 9.0.[4][5][6][7][8] Its ability to maintain a stable pH environment makes it
particularly suitable for a variety of applications, including protein and peptide studies, enzyme
reactions, electrophoresis, and as a component in cell culture media.[6] Bicine is also noted for
being a recommended buffer for low-temperature biochemical analyses.[5][6]

This document provides a detailed protocol for the preparation of a 1M Bicine buffer stock
solution, along with essential chemical data and a workflow diagram.

Data Presentation: Chemical and Physical
Properties of Bicine

A comprehensive understanding of Bicine's properties is crucial for its effective use. The table
below summarizes its key characteristics.
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Property Value Reference

IUPAC Name 2-{pis(2- [1]
hydroxyethyl)amino]acetic acid

Molecular Formula CeH13NOa4 [11[315]1[9]

Molecular Weight 163.17 g/mol [L1211311519111.0]

pKa (20 °C) 8.35 [1][10]

pKa (25 °C) 8.26 [5]

Useful pH Range 7.6-9.0 [A151Lel1r1el

Appearance White crystalline powder

Experimental Protocol: Preparation of 1L of 1M
Bicine Buffer Solution

This protocol details the steps to prepare a 1-liter stock solution of 1M Bicine buffer. The final
pH can be adjusted according to specific experimental requirements within Bicine's effective
buffering range.

Materials and Equipment:

Bicine powder (MW: 163.17 g/mol )

o High-purity, deionized (DI) or distilled water (dH20)

e 10N Sodium Hydroxide (NaOH) solution for pH adjustment

e 1L Beaker or Erlenmeyer flask

e 1L Volumetric flask

e Analytical balance

e Magnetic stirrer and stir bar
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Calibrated pH meter and probe

Spatula and weighing paper

Sterile filtration unit (0.22 um filter), optional

Sterile storage bottle

Step-by-Step Procedure:
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Step Action

Detailed Instructions

1 Weigh Bicine

Accurately weigh out 163.17
grams of Bicine powder using

an analytical balance.

2 Dissolve Bicine

Add the Bicine powder to a
beaker containing
approximately 800 mL of
dH20. Place a magnetic stir
bar in the beaker and stir on a
magnetic plate until the
powder is completely

dissolved.

3 Adjust pH

While continuing to stir, slowly
add 10N NaOH dropwise to
the solution. Monitor the pH
continuously with a calibrated
pH meter. Continue adding
NaOH until the desired pH
(e.g., pH 8.3) is reached.

4 Final Volume Adjustment

Carefully transfer the solution
from the beaker into a 1L
volumetric flask. Rinse the
beaker with a small amount of
dH20 and add the rinsewater
to the volumetric flask to
ensure a complete transfer.
Add dHz0 to bring the final

volume to the 1-liter mark.

5 Final Mixing & Storage

Cap the volumetric flask and
invert it several times to ensure
the solution is thoroughly

mixed.

6 Sterilization (Optional)

For applications requiring

sterility, filter the buffer solution
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through a 0.22 pm sterile filter

into a sterile storage bottle.

7 Label and Store

Label the bottle clearly with the
contents (1M Bicine Buffer),
the final pH, the preparation
date, and your initials. Store
the solution at room

temperature.[5][6]

Mandatory Visualizations

Diagram 1: Experimental Workflow for 1M Bicine Buffer Preparation
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Caption: Workflow for preparing a 1M Bicine buffer solution.

Diagram 2: Logical Relationship of a Bicine Buffer System
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Caption: Le Chatelier's principle applied to the Bicine buffer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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